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Compound of Interest

Compound Name: Tetrazene explosive

Cat. No.: B1229821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolytic stability of tetrazene

and its degradation products. Due to the limited availability of specific hydrolytic stability data in

publicly accessible literature, this document summarizes the known information on its

decomposition in aqueous and thermal environments. Furthermore, it furnishes detailed

experimental protocols, derived from established regulatory guidelines, to enable researchers

to conduct their own hydrolytic stability studies.

Introduction to Tetrazene
Tetrazene (1-(5-tetrazolyl)-4-guanyltetrazene hydrate) is an energetic material primarily used as

a sensitizer in primary explosive compositions for detonators and primers.[1] Its chemical

structure, featuring a high nitrogen content, is responsible for its explosive properties but also

contributes to its inherent instability under certain environmental conditions.[2] While not a

pharmaceutical agent, understanding its stability and degradation is critical for ensuring the

safety, reliability, and shelf-life of munitions, as well as for environmental risk assessment.[1][3]

Tetrazene is known to be sensitive to heat, shock, and friction.[1] It is reported to be stable at

ordinary temperatures when stored wet and is often transported under water.[1] However, its

stability is compromised at elevated temperatures, with hydrolysis reported to occur when

heated to 50°C and decomposition becoming rapid in boiling water.[3]
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Comprehensive quantitative data on the hydrolytic stability of tetrazene across a range of pH

values and temperatures is not readily available in the reviewed scientific literature. The

compound's primary application as a military explosive may limit the public dissemination of

such detailed stability profiles.

However, studies on its thermal decomposition provide significant insights into its stability in the

presence of water at elevated temperatures. Tetrazene is known to be thermally unstable, and

its decomposition is often studied in the context of accelerated aging and shelf-life prediction

for explosive compositions.[1]

One study focused on the thermal decomposition of tetrazene at 90°C. While this represents

thermal rather than pure hydrolytic degradation, the presence of hydrate water and potential

atmospheric moisture makes it relevant. The study revealed that tetrazene decomposes almost

completely after approximately one week at this temperature.[4]

Table 1: Summary of Tetrazene Thermal Decomposition Data

Parameter Condition Observation Source

Decomposition

Temperature
Heating at 90°C

Substantial

decomposition

observed.

[4]

Time to

Decomposition
Heating at 90°C

Almost complete

decomposition after 6

days.

[4]

Decomposition in

Water
Boiling Water

Extremely rapid

decomposition.
[1]

Aqueous Instability Room Temperature

Known to degrade in

aqueous and

methanol solutions.

[5]

Degradation Products of Tetrazene
The decomposition of tetrazene leads to the formation of several degradation products. The

primary and most consistently reported product of thermal decomposition is 5-aminotetrazole.
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[2][4]

Major Degradation Product
A key study on the thermal decomposition of tetrazene at 90°C provided a quantitative analysis

of the primary solid residue.

5-Aminotetrazole: This compound was identified as the main solid residue. The study found

that for every 1.0 mole of tetrazene decomposed, approximately 1.7 moles of 5-

aminotetrazole were formed.[4] This stoichiometry suggests a complex reaction mechanism

where both the tetrazole ring and the guanyl side chain of the parent molecule contribute to

the formation of 5-aminotetrazole.[4] Guanyl azide is proposed as a reactive intermediate in

this process.[4]

Other and Gaseous Degradation Products
Other degradation products have been reported, particularly from decomposition in boiling

water.

Nitrogen Gas (N₂): The evolution of gaseous products is a hallmark of tetrazene

decomposition. Decomposition in boiling water is reported to form two molecules of nitrogen

per mole of tetrazene.[1]

Ammonia (NH₃)[3]

Guanidine[3]

1H-Tetrazole[2]

Table 2: Summary of Identified Tetrazene Degradation Products
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Degradation
Product

Condition of
Formation

Quantitative Data Source

5-Aminotetrazole

Thermal

Decomposition at

90°C

~1.7 moles formed

per mole of tetrazene.
[4]

**Nitrogen Gas (N₂) **
Decomposition in

Boiling Water

~2.0 moles formed

per mole of tetrazene.
[1]

Ammonia
Decomposition in

Boiling Water
Not Quantified [3]

Guanidine
Decomposition in

Boiling Water
Not Quantified [3]

1H-Tetrazole
Thermal

Decomposition
Not Quantified [2]

Guanyl Azide

Thermal

Decomposition at

90°C

Identified as an

intermediate.
[4]

Proposed Degradation Pathway
Based on the identified degradation products, a simplified pathway for the thermal

decomposition of tetrazene can be proposed. The process is initiated by the cleavage of the

tetrazene chain, leading to the formation of intermediates that rearrange and decompose into

more stable products.
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Caption: Proposed thermal degradation pathway for tetrazene.

Experimental Protocols
To address the gap in quantitative hydrolytic stability data, this section provides a detailed

methodology for conducting a comprehensive study based on the OECD Guideline 111 for

Testing of Chemicals ("Hydrolysis as a Function of pH") and utilizing the analytical method

outlined in EPA Method 8331.[5][6][7]

Objective
To determine the rate of hydrolytic degradation of tetrazene at various pH levels and

temperatures and to identify and quantify its major degradation products.

Materials and Reagents
Tetrazene (Standard Analytical Reference Material)

HPLC Grade Methanol

Organic-free Reagent Water
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Buffer solutions: pH 4.0 (e.g., acetate), pH 7.0 (e.g., phosphate), and pH 9.0 (e.g., borate),

sterile-filtered.

1-Decanesulfonic acid, sodium salt (for HPLC mobile phase)

Glacial Acetic Acid (for pH adjustment)

Analytical standards for expected degradation products (e.g., 5-aminotetrazole)

Experimental Workflow
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Preparation

Incubation

Sampling & Analysis

Data Processing

Prepare sterile buffer solutions
(pH 4, 7, 9)

Prepare Tetrazene stock solution
in chilled methanol

Spike Tetrazene into buffer solutions
(conc. < 0.01 M)

Incubate samples in the dark
at constant temperature (e.g., 25°C, 50°C)

Withdraw aliquots at
pre-defined time intervals

Immediately analyze via HPLC
(EPA Method 8331)

Quantify Tetrazene and
degradation products

Plot concentration vs. time

Determine degradation rate
(k) and half-life (t½)

Identify products >10% formation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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